Cas no 2708291-98-7 (7-Bromo-5-methoxyisoquinoline)

• Product Name: 7-Bromo-5-methoxyisoquinoline
• CAS No: 2708291-98-7
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD33019714
• CID: 5141063
• PubChem ID: 155896520
• Update Time: 2026-03-03

7-Bromo-5-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 7-bromo-5-methoxy-
• 7-Bromo-5-methoxyisoquinoline
• D87199
• EN300-33581193
• 2708291-98-7

• MDL： MFCD33019714
• Inchi： 1S/C10H8BrNO/c1-13-10-5-8(11)4-7-6-12-3-2-9(7)10/h2-6H,1H3
• InChI Key： JSLSGTDRNKBECC-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC)=CC(Br)=C2)C=CN=1

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Additional information on 7-Bromo-5-methoxyisoquinoline

Professional Introduction to 7-Bromo-5-methoxyisoquinoline (CAS No. 2708291-98-7)

7-Bromo-5-methoxyisoquinoline, a compound with the chemical formula C9H7BrNO2, is a significant molecule in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic compound belongs to the isoquinoline class, which is renowned for its diverse biological activities and potential therapeutic applications. The presence of both bromine and methoxy substituents on the isoquinoline core enhances its chemical reactivity, making it a valuable scaffold for further derivatization and drug development.

The CAS number 2708291-98-7 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other isomers or analogs. The bromo and methoxy functional groups play crucial roles in modulating the electronic properties and biological interactions of 7-Bromo-5-methoxyisoquinoline. These substituents can influence its binding affinity to target proteins, cell membranes, and enzymes, thereby affecting its pharmacological profile.

In recent years, isoquinoline derivatives have garnered considerable attention due to their role in various pharmacological interventions. Studies have demonstrated that compounds within this class exhibit antimicrobial, anti-inflammatory, and anticancer properties. The 7-Bromo-5-methoxyisoquinoline structure serves as a versatile platform for designing novel molecules with enhanced efficacy and reduced side effects. Its ability to interact with multiple biological targets makes it a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and high-throughput screening have accelerated the identification of bioactive isoquinoline derivatives. The bromo group in 7-Bromo-5-methoxyisoquinoline can be selectively modified through various chemical reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution, allowing for the creation of diverse analogs. These modifications can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound, making it more suitable for clinical applications.

The methoxy group in the molecule contributes to its stability and solubility, which are critical factors in drug formulation. Additionally, the electronic distribution influenced by these substituents can enhance the compound's ability to penetrate biological membranes, improving its bioavailability. Researchers have leveraged these characteristics to develop prodrugs or delivery systems that optimize the therapeutic delivery of 7-Bromo-5-methoxyisoquinoline derivatives.

One of the most compelling areas of research involving 7-Bromo-5-methoxyisoquinoline is its potential in oncology. Isoquinoline derivatives have shown promise in targeting various cancer pathways, including those involving kinases and transcription factors. The bromo and methoxy substituents can be strategically positioned to disrupt oncogenic signaling networks without affecting normal cellular processes. Preclinical studies have indicated that certain derivatives exhibit selective toxicity towards cancer cells while maintaining low toxicity in healthy tissues.

The synthesis of 7-Bromo-5-methoxyisoquinoline involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry or microwave-assisted synthesis, have been employed to improve yield and purity. These techniques not only enhance efficiency but also reduce waste generation, aligning with green chemistry principles. The scalability of these synthetic routes is crucial for transitioning promising candidates into clinical trials.

In conclusion, 7-Bromo-5-methoxyisoquinoline (CAS No. 2708291-98-7) represents a significant advancement in pharmaceutical research due to its versatile structure and potential therapeutic applications. The strategic placement of bromo and methoxy groups enhances its biological activity and chemical reactivity, making it an attractive scaffold for drug development. Ongoing research continues to uncover new ways to utilize this compound in addressing various diseases, particularly cancer. As synthetic methodologies evolve, the accessibility and affordability of high-quality 7-Bromo-5-methoxyisoquinoline will likely increase, fostering further innovation in medicinal chemistry.